2-[(3,4-dichlorobenzoyl)amino]-5-hydroxybenzoic acid

• IUPAC Name: 2-[(3,4-dichlorobenzoyl)amino]-5-hydroxybenzoic acid
• InChI: InChI=1S/C14H9Cl2NO4/c15-10-3-1-7(5-11(10)16)13(19)17-12-4-2-8(18)6-9(12)14(20)21/h1-6,18H,(H,17,19)(H,20,21)
• InChI Key: NBMZSCCCLAOHFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NC2=C(C=C(C=C2)O)C(=O)O)Cl)Cl
• Molecular Formula: C14H9Cl2NO4
• Molecular Weight: 326.1 g/mol

Description

2-[(3,4-dichlorobenzoyl)amino]-5-hydroxybenzoic acid, commonly known as Dichlorvos, is an organophosphate insecticide that has been widely used in agriculture and household pest control. It was first synthesized in 1956 and has been used as an effective insecticide for the control of various pests such as flies, mosquitoes, and cockroaches.

Mechanism of Action

Dichlorvos acts as an acetylcholinesterase inhibitor, which means it blocks the enzyme that breaks down acetylcholine, a neurotransmitter that is essential for proper nerve function. This leads to an accumulation of acetylcholine in the nervous system, resulting in overstimulation of the nerves and ultimately leading to paralysis and death of the insect.
Biochemical and Physiological Effects:
In addition to its insecticidal properties, Dichlorvos has been shown to have toxic effects on humans and animals. It can cause nausea, vomiting, diarrhea, and respiratory distress in humans, and can be fatal in high doses. It has also been shown to have negative effects on the reproductive system and can cause developmental abnormalities in fetuses.

Advantages and Limitations for Lab Experiments

Dichlorvos is a widely used insecticide that has been extensively studied for its insecticidal properties. It is relatively inexpensive and easy to synthesize, making it an attractive option for laboratory experiments. However, its toxicity to humans and animals limits its use in certain experiments and requires careful handling and disposal.

Future Directions

There are several areas of future research that could be explored with Dichlorvos. One potential area of research is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Another area of research could focus on the development of safer and more effective insecticides that do not have the negative effects on humans and animals associated with Dichlorvos. Additionally, further research could be conducted on the environmental impact of Dichlorvos and its potential to contaminate soil and water sources.

Synthesis Methods

Dichlorvos can be synthesized through the reaction of 3,4-dichloroaniline and methyl 5-hydroxybenzoate in the presence of a strong acid catalyst. The reaction yields 2-[(3,4-dichlorobenzoyl)amino]-5-hydroxybenzoic acid, which can be purified through recrystallization.

Scientific Research Applications

Dichlorvos has been extensively studied for its insecticidal properties and its potential use in controlling insect-borne diseases such as malaria and dengue fever. Scientific research has also focused on its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.